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Compound of Interest

Compound Name: Aluminum nitrate hydrate

Cat. No.: B3041033 Get Quote

Introduction

Aluminum nitrate nonahydrate, Al(NO₃)₃·9H₂O, is a white, crystalline solid that is highly soluble

in water. It is the nonahydrate form of aluminum nitrate, a salt of aluminum and nitric acid. This

compound serves as a versatile reagent in various chemical syntheses and has applications in

diverse fields, including materials science, catalysis, and as a mordant in dyeing. For

researchers, scientists, and drug development professionals, a thorough understanding of its

properties and applications is crucial for its effective and safe utilization.

Core Physicochemical Properties
A clear understanding of the fundamental properties of aluminum nitrate nonahydrate is

essential for its application in research and development. The following table summarizes its

key identifiers and physicochemical characteristics.
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Property Value Reference

CAS Number 7784-27-2 [1][2][3][4]

Molecular Weight 375.13 g/mol [1][2][3]

Molecular Formula Al(NO₃)₃·9H₂O [1][3][4]

Appearance White crystalline solid [2][5]

Density 1.72 g/cm³ [2][5]

Melting Point 73.9 °C [2][5]

Boiling Point 150 °C (decomposes) [2][5]

Solubility in Water 67.3 g/100 mL [2][5]

Applications in Research and Synthesis
Aluminum nitrate nonahydrate is a valuable precursor and catalyst in various organic reactions.

Its utility stems from its ability to act as a Lewis acid and a nitrating agent.

Catalysis in Organic Synthesis
One of the prominent applications of aluminum nitrate nonahydrate is as a catalyst in organic

synthesis. It has been effectively used in:

One-pot Mannich reaction for the synthesis of β-amino carbonyl compounds.

Electrophilic substitution reaction of indoles with aromatic aldehydes to produce

bis(indolyl)methanes.

Solvent-free Biginelli reaction for the synthesis of 3,4-dihydropyrimidinones.

The catalytic activity of aluminum nitrate nonahydrate is attributed to the Lewis acidity of the

aluminum ion, which activates the substrates for nucleophilic attack.

Experimental Protocols
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To illustrate the practical application of aluminum nitrate nonahydrate, a generalized

experimental protocol for its use as a catalyst in the synthesis of bis(indolyl)methanes is

provided below.

Synthesis of Bis(indolyl)methanes using Aluminum Nitrate Nonahydrate as a Catalyst

Objective: To synthesize bis(indolyl)methanes from indoles and aromatic aldehydes using

aluminum nitrate nonahydrate as a catalyst.

Materials:

Indole

Aromatic aldehyde (e.g., benzaldehyde)

Aluminum nitrate nonahydrate

Solvent (e.g., acetonitrile)

Standard laboratory glassware and magnetic stirrer

Procedure:

In a round-bottom flask, dissolve the indole (2 mmol) and the aromatic aldehyde (1 mmol) in

the chosen solvent (10 mL).

Add a catalytic amount of aluminum nitrate nonahydrate (e.g., 10 mol%) to the reaction

mixture.

Stir the mixture at room temperature. Monitor the reaction progress using Thin Layer

Chromatography (TLC).

Upon completion of the reaction, quench the reaction with water.

Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

Dry the organic layer over anhydrous sodium sulfate and concentrate it under reduced

pressure.
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Purify the crude product by column chromatography or recrystallization to obtain the pure

bis(indolyl)methane.

Logical Workflow for Catalytic Application
The following diagram illustrates the logical workflow for utilizing aluminum nitrate nonahydrate

as a catalyst in a typical organic synthesis.
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Caption: Catalytic Synthesis Workflow.

Safety and Handling
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Aluminum nitrate nonahydrate is a strong oxidizing agent and should be handled with care. It is

advisable to consult the Safety Data Sheet (SDS) before use. Appropriate personal protective

equipment (PPE), including gloves and safety glasses, should be worn. The compound should

be stored in a cool, dry, and well-ventilated area away from combustible materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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